![molecular formula C13H12F3NO2S2 B263039 N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide](/img/structure/B263039.png)
N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide
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Overview
Description
N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide, also known as TES, is a sulfonamide-based compound that has gained significant attention in the scientific community due to its diverse range of applications. TES is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide. This compound has been extensively studied for its potential use in biochemical and physiological research.
Mechanism of Action
N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide works by inhibiting the activity of carbonic anhydrase, which is responsible for the conversion of carbon dioxide to bicarbonate. This inhibition leads to an accumulation of carbon dioxide, which can inhibit the growth of cancer cells and reduce intraocular pressure in glaucoma patients.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce intraocular pressure in glaucoma patients and inhibit the growth of cancer cells. This compound has also been shown to have anticonvulsant properties, making it a potential treatment option for epilepsy.
Advantages and Limitations for Lab Experiments
N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and purify. It also has a low toxicity profile, making it safe for use in animal studies. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research involving N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide. One area of interest is the development of this compound analogs with improved solubility and potency. Another potential direction is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide can be synthesized through a multistep process involving the reaction of 2-thiophene ethanol with p-trifluoromethyl benzenesulfonyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified through recrystallization or chromatography.
Scientific Research Applications
N-[2-(2-thienyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide has been widely used in scientific research due to its unique properties. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. This inhibition has been found to have potential therapeutic applications in the treatment of glaucoma, epilepsy, and cancer.
properties
Molecular Formula |
C13H12F3NO2S2 |
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Molecular Weight |
335.4 g/mol |
IUPAC Name |
N-(2-thiophen-2-ylethyl)-4-(trifluoromethyl)benzenesulfonamide |
InChI |
InChI=1S/C13H12F3NO2S2/c14-13(15,16)10-3-5-12(6-4-10)21(18,19)17-8-7-11-2-1-9-20-11/h1-6,9,17H,7-8H2 |
InChI Key |
PGRQXUZPXYWBTK-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1)CCNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F |
Canonical SMILES |
C1=CSC(=C1)CCNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F |
Origin of Product |
United States |
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